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Compound of Interest

Compound Name: 2-Isopropylbenzaldehyde

Cat. No.: B3021911

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of the nuclear magnetic resonance (NMR)
spectral data for isopropylbenzaldehydes. Due to a notable scarcity of detailed, publicly
available experimental NMR data for 2-isopropylbenzaldehyde, this document will focus
primarily on the comprehensive spectroscopic analysis of its isomer, 4-isopropylbenzaldehyde
(also known as cuminaldehyde). The detailed data for the 4-isomer serves as an instructive
example for the spectroscopic characterization of this class of compounds. Where available,
information for 2-isopropylbenzaldehyde is included.

Chemical Structures and Atom Numbering

The chemical structures and atom numbering schemes for 2-isopropylbenzaldehyde and 4-
isopropylbenzaldehyde are presented below. This numbering is used for the assignment of
NMR signals.

Figure 1. Chemical Structure of 2-Isopropylbenzaldehyde

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b3021911?utm_src=pdf-interest
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/product/b3021911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Analysis Workflow

Sample Preparation

Molecular Weight Functional Groups

NMR Spectroscopy

Mass Spectrometry (MS) Infrared (IR) Spectroscopy

2D NMR (COSY, HSQC, HMBC)

Structure Elucidation

Final Report

Click to download full resolution via product page

« To cite this document: BenchChem. [Spectroscopic Analysis of Isopropylbenzaldehydes: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021911#2-isopropylbenzaldehyde-nmr-spectral-
data]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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